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Compound of Interest

Compound Name: Diversin

Cat. No.: B1253780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound Diversin,

a prenylated coumarin isolated from plants of the Ferula genus. This document details its

chemical structure, physicochemical properties, the experimental protocols for its structural

elucidation, and its known biological activities, including its role in specific signaling pathways.

Chemical Structure and Properties of Diversin
Diversin is a natural product belonging to the coumarin class of compounds, characterized by

a benzopyran-2-one core. It is distinguished by a prenylated side chain attached to the

coumarin scaffold.

Chemical Structure:

IUPAC Name: 7-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]oxychromen-2-one

Molecular Formula: C₁₉H₂₀O₄

SMILES: CC(=CCC/C(=C/COC1=CC2=C(C=C1)C=CC(=O)O2)/C)C

2D Structure:
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Physicochemical Properties
A summary of the key physicochemical properties of Diversin is presented in the table below.

Property Value Reference

Molecular Weight 312.4 g/mol --INVALID-LINK--

XLogP3 4.5 --INVALID-LINK--

Hydrogen Bond Donor Count 0 --INVALID-LINK--

Hydrogen Bond Acceptor

Count
4 --INVALID-LINK--

Rotatable Bond Count 5 --INVALID-LINK--

Exact Mass 312.13616 g/mol --INVALID-LINK--

Monoisotopic Mass 312.13616 g/mol --INVALID-LINK--

Topological Polar Surface Area 55.8 Å² --INVALID-LINK--

Heavy Atom Count 23 --INVALID-LINK--

Experimental Protocols for Structural Elucidation
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The structure of Diversin was determined through a combination of spectroscopic techniques,

primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). The

following protocols are based on standard methods for the structural elucidation of natural

products.

Isolation of Diversin
Diversin is typically isolated from the roots of Ferula diversivittata. The general procedure

involves:

Extraction: The dried and powdered roots are extracted with a suitable organic solvent, such

as methanol or a mixture of chloroform and methanol.

Fractionation: The crude extract is then subjected to solvent-solvent partitioning to separate

compounds based on their polarity.

Chromatography: The resulting fractions are further purified using a series of

chromatographic techniques, including column chromatography on silica gel and preparative

thin-layer chromatography (TLC), to yield pure Diversin.

Spectroscopic Analysis
2.2.1. Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is used to determine the exact mass and molecular

formula of the compound.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Ionization Source: Electrospray ionization (ESI) or Atmospheric Pressure Chemical

Ionization (APCI).

Data Acquisition: The mass spectrum is acquired in positive or negative ion mode to obtain

the [M+H]⁺ or [M-H]⁻ ion, respectively.

2.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy
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A suite of 1D and 2D NMR experiments are conducted to elucidate the detailed connectivity

and stereochemistry of the molecule.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation: 5-10 mg of pure Diversin is dissolved in a deuterated solvent (e.g.,

CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

1D NMR Experiments:

¹H NMR: Provides information about the number, chemical environment, and coupling of

protons.

¹³C NMR: Provides information about the number and types of carbon atoms in the

molecule.

2D NMR Experiments:

COSY (Correlation Spectroscopy): Identifies proton-proton couplings within the molecule.

HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and

carbon atoms.

HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons

and carbons that are two or three bonds apart, which is crucial for assembling the

molecular skeleton.

NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information about the spatial

proximity of protons, which helps in determining the stereochemistry.

Biological Activity and Signaling Pathways
Diversin has been shown to possess significant cancer chemopreventive properties.[1] One of

the key mechanisms underlying this activity is the inhibition of the 12-O-tetradecanoylphorbol-

13-acetate (TPA)-induced activation of the Epstein-Barr virus (EBV) early antigen (EA).[1]

Inhibition of TPA-Induced EBV-EA Activation
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TPA is a potent tumor promoter that can induce the lytic cycle of EBV in latently infected cells.

This process involves the activation of several cellular signaling pathways, leading to the

expression of viral early antigens. Diversin has been found to inhibit this activation, suggesting

its potential as a cancer chemopreventive agent.

The signaling pathway initiated by TPA leading to EBV-EA activation is complex and involves

multiple protein kinases and transcription factors. A simplified representation of this pathway

and the potential point of intervention by Diversin is depicted below.
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Caption: TPA-induced signaling pathway leading to EBV-EA activation and the putative

inhibitory role of Diversin.

Workflow for the Structural Elucidation of Diversin

The logical workflow for determining the chemical structure of a novel natural product like

Diversin is outlined in the following diagram.
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Caption: A generalized workflow for the isolation and structural elucidation of Diversin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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